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Executive Summary: The Nav1.7 Targeting
Challenge
Vixotrigine (BIIB074, formerly CNV1014802) represents a pivotal case study in the pursuit of

selective voltage-gated sodium channel (Nav) inhibitors for neuropathic pain. Unlike non-

selective sodium channel blockers (e.g., Carbamazepine) that broadly dampen neuronal

excitability—often at the cost of significant CNS toxicity—Vixotrigine is designed as a state-

dependent Nav1.7 blocker.

This guide objectively compares Vixotrigine’s performance against standard-of-care (SOC)

therapies. While Vixotrigine demonstrates a superior safety profile and significant efficacy in

specific Phase 2 cohorts (Small Fiber Neuropathy), its clinical translation has been complex,

highlighted by mixed dose-response relationships and trial withdrawals in Trigeminal Neuralgia

(TN).
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The primary differentiator of Vixotrigine is its high affinity for the inactivated state of the Nav1.7

channel. This allows it to preferentially target hyperexcitable neurons (which spend more time

in the inactivated state) while sparing normal low-frequency conduction.
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Visualization: State-Dependent Inhibition Pathway
The following diagram illustrates the kinetic selectivity of Vixotrigine, highlighting its binding

preference for the inactivated state compared to the open-channel block of standard local

anesthetics.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678832?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hyperexcitable Neuron (Pain State)

Resting State
(Channel Closed)

Open State
(Ion Influx)Depolarization

Inactivated State
(Refractory)

Fast Inactivation

Repolarization

Vixotrigine-Bound
(Stabilized Inactivation)Vixotrigine High Affinity Binding

(Use-Dependence)

Slow Dissociation

Click to download full resolution via product page

Figure 1: Kinetic state diagram showing Vixotrigine's preferential stabilization of the Inactivated

State, preventing recovery and subsequent high-frequency firing.

Clinical Efficacy Analysis
Trigeminal Neuralgia (TN): The Benchmark Comparison
Trigeminal Neuralgia is the primary indication where Vixotrigine was positioned to replace

Carbamazepine.

Standard of Care (Carbamazepine): Effective in >70% of patients initially but limited by poor

long-term tolerability and induction of liver enzymes (CYP450).

Vixotrigine Performance:

Phase 2a (Proof of Concept): Demonstrated statistically significant reduction in pain

severity and number of paroxysms vs. placebo.[1]

Phase 3 Status (NCT03070132/NCT03637387): Designed as Enriched Enrollment

Randomized Withdrawal (EERW) trials. However, development has faced significant

hurdles, with trial withdrawals reported in European registries (e.g., EudraCT 2016-

002473-35), citing sponsor decisions rather than safety failures.
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Key Insight: While Vixotrigine avoids the severe cutaneous reactions (Stevens-Johnson

Syndrome) associated with Carbamazepine, its efficacy ceiling in large-scale Phase 3

populations remains the primary barrier to approval.

Small Fiber Neuropathy (SFN): The Dose-Response
Anomaly
The Phase 2 CONVEY study (NCT03339336) provided the most granular efficacy data,

revealing a non-linear dose response.

Metric
Vixotrigine 200 mg
BID

Vixotrigine 350 mg
BID

Placebo

Primary Endpoint

(Change in ADP

Score)

-1.67 (Significant,

p=0.05)
-1.48 (Not Significant) -1.02

Responder Rate

(≥30% Pain

Reduction)

Higher than placebo
Comparable to

placebo
N/A

Tolerability Well Tolerated Well Tolerated N/A

Interpretation: The failure of the higher dose (350 mg) to outperform the lower dose (200 mg)

suggests a "bell-shaped" efficacy curve, potentially due to off-target engagement or

compensatory mechanisms at high concentrations. This is a critical consideration for dose

optimization in future Nav1.7 programs.

Painful Lumbosacral Radiculopathy (PLR): A Negative
Control
In the interest of scientific integrity, it must be noted that Vixotrigine failed to meet primary

endpoints in a Phase 2b study for PLR. This underscores the heterogeneity of neuropathic pain

mechanisms; Nav1.7 inhibition alone may be insufficient for radicular pain where structural

compression and mixed inflammatory pathways drive pathology.
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To validate Vixotrigine-like efficacy in a preclinical setting, researchers should utilize a self-

validating workflow that confirms both target engagement (Patch Clamp) and phenotypic relief

(In Vivo).

Protocol A: Voltage-Clamp Validation of State-
Dependence
Objective: Quantify the affinity for the inactivated state (

) vs. resting state (

).

Cell Line: HEK293 cells stably expressing hNav1.7.

Solutions:

Extracellular: 140 mM NaCl, 3 mM KCl, 1 mM MgCl2, 1 mM CaCl2, 10 mM HEPES (pH

7.3).

Intracellular: 140 mM CsF, 10 mM NaCl, 1 mM EGTA, 10 mM HEPES (pH 7.3).

Voltage Protocol (The Self-Validating Step):

Resting Block: Hold at -120 mV (channels closed). Pulse to 0 mV (10ms) at 0.1 Hz.

Measure peak current inhibition.

Inactivated Block: Hold at -120 mV. Pre-pulse to -70 mV for 500ms (induces inactivation).

Pulse to 0 mV. Measure shift in steady-state inactivation curve (Boltzmann fit).

Success Criteria: A leftward shift in the

of inactivation >10 mV indicates preferential binding to the inactivated state.

Protocol B: Enriched Enrollment Randomized
Withdrawal (EERW) Design
This clinical trial design is crucial for subjective pain endpoints to reduce placebo noise.
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Figure 2: The EERW Trial Design used to maximize assay sensitivity. Only patients who show

an initial response are randomized, isolating the drug's maintenance effect from the placebo

effect.

Safety & Tolerability Profile
Vixotrigine's safety profile is its strongest asset compared to Carbamazepine.

CNS Effects: Incidence of dizziness and vertigo is dose-dependent but generally mild.
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Cardiac Safety: Unlike some non-selective blockers, Vixotrigine has shown no clinically

significant QTc prolongation in healthy volunteers at therapeutic doses.

Abuse Potential: No evidence of euphoric effects or drug-seeking behavior in preclinical or

clinical assessments, distinguishing it from opioid alternatives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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